Cas no 239462-49-8 (1,3-Benzenedicarboxylic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-,3-(phenylmethyl) ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-,3-(phenylmethyl) ester
• CAS No: 239462-49-8
• MF: C₁₆H₁₁F₃O₇S
• MW: 404.314554452896
• CID: 1415894
• Update Time: 2024-08-15

1,3-Benzenedicarboxylic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-,3-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-,3-(phenylmethyl) ester
• 1,3-Benzenedicarboxylic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, 3-(phenylmethyl) ester

• Inchi： 1S/C16H11F3O7S/c17-16(18,19)27(23,24)26-13-7-6-11(14(20)21)8-12(13)15(22)25-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)
• InChI Key： JVKSROHHNSSVGS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(OS(C(F)(F)F)(=O)=O)C(C(OCC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 403.0099

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• PSA: 109.8
• pka: 3.31±0.10(Predicted)